Cas no 157034-04-3 (diethyl (2S)-2-pyrrol-1-ylpentanedioate)

• Product Name: diethyl (2S)-2-pyrrol-1-ylpentanedioate
• CAS No: 157034-04-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 2779688
• Update Time: 2023-08-07

diethyl (2S)-2-pyrrol-1-ylpentanedioate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(1-Pyrrolyl)glutaric acid diethyl ester
• diethyl (2S)-2-pyrrol-1-ylpentanedioate

• Inchi： 1S/C13H19NO4/c1-3-17-12(15)8-7-11(13(16)18-4-2)14-9-5-6-10-14/h5-6,9-11H,3-4,7-8H2,1-2H3/t11-/m0/s1
• InChI Key： SKQZPYYDNOLPET-NSHDSACASA-N
• SMILES： O(CC)C([C@H](CCC(=O)OCC)N1C=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 274
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5